Cas no 128850-54-4 (4-amino-1H,2H,3H-pyrazolo3,4-dpyrimidin-3-one)

• Product Name: 4-amino-1H,2H,3H-pyrazolo3,4-dpyrimidin-3-one
• CAS No: 128850-54-4
• MF: C₅H₅N₅O
• MW: 151.126099348068
• MDL: MFCD16619809
• CID: 209756
• PubChem ID: 14606884
• Update Time: 2025-10-25

4-amino-1H,2H,3H-pyrazolo3,4-dpyrimidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,2-dihydro-3H-Pyrazolo[3,4-d]pyrimidin-3-one
• 3H-Pyrazolo[3,4-d]pyrimidin-3-one, 4-amino-1,2-dihydro-
• 4-amino-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one
• 3H-Pyrazolo[3,4-d]pyrimidin-3-one, 4-amino-1,2-dihydro-
• 4-amino-1H,2H,3H-pyrazolo3,4-dpyrimidin-3-one
• 4-Amino-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one
• CS-0067363
• 4-Amino-2H-pyrazolo[3,4-d]pyrimidin-3(5H)-one
• SCHEMBL16431858
• EN300-260036
• 4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one
• D73427
• 4-amino-1h-pyrazolo-[3,4-d]pyrimidine-3-one
• SCHEMBL9575197
• 128850-54-4

• MDL： MFCD16619809
• Inchi： 1S/C5H5N5O/c6-3-2-4(8-1-7-3)9-10-5(2)11/h1H,(H4,6,7,8,9,10,11)
• InChI Key： NNFLJNVOEIKGIZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N)N=CN=C2NN1

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-amino-1H,2H,3H-pyrazolo3,4-dpyrimidin-3-one

Comprehensive Overview of 4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one (CAS No. 128850-54-4)

4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one (CAS No. 128850-54-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrazolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in various metabolic pathways.

The molecular structure of 4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one features a fused pyrazole and pyrimidine ring system, which is a common scaffold in many bioactive molecules. This structural motif is often associated with kinase inhibition, making it a valuable candidate for the development of therapeutics for conditions such as inflammation and cancer. Recent studies have highlighted its role as a building block in medicinal chemistry, where it is used to synthesize more complex molecules with enhanced pharmacological properties.

In the context of current trends, 4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one is frequently discussed in forums and publications related to small molecule drug development. Its relevance to precision medicine and targeted therapy aligns with the growing demand for personalized treatment options. Additionally, its potential in computational chemistry and AI-driven drug design has made it a subject of interest for researchers leveraging machine learning to predict compound efficacy.

From a synthetic perspective, the compound's amino and keto functional groups offer versatile reactivity, enabling modifications that can fine-tune its biological activity. This adaptability is crucial for optimizing drug-like properties, such as solubility and bioavailability, which are critical factors in the pharmaceutical industry. Moreover, its stability under various conditions makes it a reliable intermediate in multi-step synthetic routes.

Environmental and safety considerations are also paramount when working with 4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity and prevent degradation. Researchers often seek information on its spectroscopic data and analytical methods to ensure accurate characterization and quality control during experimentation.

The compound's potential extends beyond therapeutics. It has been explored in agrochemical research for developing novel pesticides and herbicides, leveraging its ability to interact with biological targets in pests. This dual applicability in human health and agriculture underscores its versatility and broadens its appeal across scientific disciplines.

In summary, 4-amino-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one (CAS No. 128850-54-4) is a multifaceted compound with promising applications in drug discovery, agrochemicals, and beyond. Its structural features, combined with ongoing advancements in biotechnology and computational modeling, position it as a key player in the future of scientific innovation. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings.